Cas no 5254-55-7 (Propanoic acid,3-[(phenylmethyl)thio]-, 2,4,5-trichlorophenyl ester)

• Product Name: Propanoic acid,3-[(phenylmethyl)thio]-, 2,4,5-trichlorophenyl ester
• CAS No: 5254-55-7
• MF: C₉H₁₁FN₂O₄S
• MW: 262.258044481277
• CID: 379418
• PubChem ID: 5213253
• Update Time: 2025-04-19

Propanoic acid,3-[(phenylmethyl)thio]-, 2,4,5-trichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(phenylmethyl)thio]-, 2,4,5-trichlorophenyl ester
• 5-fluoro-1-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-sulfanylidenepyrimidin-2-one
• NSC521792
• NSC-521792
• DTXSID10410419
• 5254-55-7

• Inchi： 1S/C9H11FN2O4S/c10-4-2-12(9(15)11-8(4)17)7-1-5(14)6(3-13)16-7/h2,5-7,13-14H,1,3H2,(H,11,15,17)
• InChI Key： FNPROEHFBSASFV-UHFFFAOYSA-N
• SMILES： S=C1C(=CN(C(N1)=O)C1CC(C(CO)O1)O)F

Computed Properties

• Exact Mass: 262.04235617g/mol
• Monoisotopic Mass: 262.04235617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides